N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-{[5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[[5-[(1-methylpyrrol-2-yl)methyl]-4-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H25N7OS3/c1-3-31-22-27-25-20(33-22)23-19(30)15-32-21-26-24-18(14-17-10-7-12-28(17)2)29(21)13-11-16-8-5-4-6-9-16/h4-10,12H,3,11,13-15H2,1-2H3,(H,23,25,30)
• InChI Key: KBEKCIIQLQAVMK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=NN=C(N2CCC3=CC=CC=C3)CC4=CC=CN4C
• Molecular Formula: C22H25N7OS3
• Molecular Weight: 499.7 g/mol

Description

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-{[5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a useful research compound. Its molecular formula is C22H25N7OS3 and its molecular weight is 499.67. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Insecticidal Activity

Researchers have explored the synthesis of innovative heterocycles incorporating thiadiazole moieties, demonstrating their potential in creating compounds with insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis. This research highlights the versatility of thiadiazole-based compounds in developing new insecticides, presenting a promising avenue for agricultural pest control (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Anticancer Agents

Another significant application of thiadiazole derivatives is their potential as anticancer agents. Specific compounds synthesized from thiadiazole precursors have shown promising results in inhibiting the growth of human lung adenocarcinoma cells, indicating their potential in cancer treatment. These findings suggest that thiadiazole-based compounds could be valuable in developing new therapeutic options for cancer patients (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antimicrobial Activity

Thiadiazole derivatives have also been studied for their antimicrobial properties, with some compounds displaying potent activities against various bacterial and fungal strains. This research indicates the potential of these compounds in addressing the challenge of antibiotic resistance and the need for new antimicrobial agents (Popiołek, Kosikowska, Dobosz, & Malm, 2012).

Antiviral Potential Against COVID-19

The ongoing COVID-19 pandemic has spurred research into novel therapeutic agents. Thiadiazole derivatives, with their incorporation into 1,2,3-triazole hybrids, have been investigated for their potential to inhibit the main protease of the SARS-CoV-2 virus, showcasing the versatility of thiadiazole-based compounds in antiviral drug development (Rashdan, Abdelmonsef, Abou-Krisha, & Yousef, 2021).